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Cat. No.: B1359871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Chlorophthalimide, with the CAS Number 3481-09-2, is a versatile and reactive organic

compound widely utilized in synthetic organic chemistry.[1][2][3] It serves as a key reagent for

chlorination and oxidation reactions, making it an invaluable tool in the synthesis of complex

molecules, particularly in the pharmaceutical and agrochemical industries.[1][2][3] This

technical guide provides an in-depth overview of N-Chlorophthalimide, covering its properties,

synthesis, applications, and safety considerations.

Physicochemical Properties
N-Chlorophthalimide is a white to off-white crystalline powder.[1][2][3] Its fundamental

physical and chemical properties are crucial for designing reaction protocols and ensuring

proper handling and storage.
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Property Value Source(s)

CAS Number 3481-09-2 [1][2][3][4][5][6]

Molecular Formula C₈H₄ClNO₂ [1][2][3][4][5][6]

Molecular Weight 181.58 g/mol [1][2][3][4][5][6]

Appearance
White to off-white crystalline

powder
[1][2][3]

Melting Point 184-198 °C [1][2][3][4][5][7]

Boiling Point 315.1 ± 25.0 °C (Predicted) [4][7]

Density 1.56 ± 0.1 g/cm³ (Predicted) [1][4][7]

Purity ≥ 95% (HPLC) [1]

Synonyms
2-Chloroisoindoline-1,3-dione,

NCP, Chlorophthalimide
[1][2][4]

Safety and Hazard Information
N-Chlorophthalimide is classified as an irritant and requires careful handling.
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Hazard Identification GHS Classification Precautionary Statements

Pictogram GHS07 (Exclamation Mark)[4]

P261, P264, P271, P280,

P302+P352,

P305+P351+P338[4][5][6][8]

Signal Word Warning[4][5][6][8]

Hazard Statements

H315: Causes skin irritation[5]

[6][8][9]H319: Causes serious

eye irritation[5][6][8][9]H335:

May cause respiratory

irritation[5][6][8][9]

Hazard Codes Xi (Irritant)[4][7]

Risk Statements

36/37/38: Irritating to eyes,

respiratory system and skin[4]

[7]

Safety Statements

26: In case of contact with

eyes, rinse immediately with

plenty of water and seek

medical advice.36: Wear

suitable protective clothing.[4]

[7]

Experimental Protocols: Synthesis of N-
Chlorophthalimide
Several methods exist for the synthesis of N-Chlorophthalimide. A common and effective

laboratory-scale preparation involves the chlorination of an alkali metal salt of phthalimide.

Method 1: Chlorination of Potassium Phthalimide

This process involves the reaction of potassium phthalimide with chlorine gas in a non-aqueous

solvent.

Materials:
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Potassium phthalimide

Carbon tetrachloride (or another suitable halogenated aliphatic hydrocarbon like methylene

chloride)[10][11]

Chlorine gas

Procedure:

Saturate 100 mL of carbon tetrachloride with chlorine gas at a temperature of 0-5 °C.[10]

To this solution, add 5 grams (27 mmoles) of potassium phthalimide. This will form a yellow-

green suspension.[10]

Allow the suspension to warm to room temperature and stir for 60-90 minutes.[10]

Remove the solvent in vacuo. A white solid will remain.

Add approximately 100 mL of water to the solid residue.

Filter the mixture to collect the solid product.

Wash the collected solid with water and dry it under a vacuum to yield N-
Chlorophthalimide.[10]

The reaction is equimolar, meaning one mole of chlorine is consumed for each mole of the

alkali metal salt of phthalimide.[11] The N-chlorophthalimide product dissolves in the reaction

mixture, while the byproduct, potassium chloride, precipitates out.[11]

Method 2: Using t-Butyl Hypochlorite

N-Chlorophthalimide can also be synthesized by reacting phthalimide with t-butyl hypochlorite

in the presence of water and t-butyl alcohol.[5][8]
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Caption: General workflow for the synthesis of N-Chlorophthalimide.

Applications in Organic Synthesis
N-Chlorophthalimide is a valuable reagent due to its ability to act as a source of "positive

chlorine."[11] This reactivity makes it a key component in various synthetic transformations.

1. Chlorinating Agent: N-Chlorophthalimide is widely used to introduce chlorine atoms into

organic molecules. It is considered a mild and efficient chlorinating reagent, particularly in

reactions such as the Gassman ortho-alkylation of aromatic amines for the synthesis of 3-

(methylthio)oxindoles.[5][8]

2. Oxidizing Agent: In anhydrous acetic acid, N-Chlorophthalimide serves as a useful

oxidizing reagent for direct titrimetric analyses.[5][8]

3. Synthesis of Nitrogen-Containing Compounds: It is employed in the synthesis of a variety of

important organic structures, including:

α-amino acetals[4][5][12]

α-amino nitro compounds[4][5][12]

Vicinal diamines[4][5][12]

α,β-unsaturated vicinal haloamino nitro compounds[5]
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4. Pharmaceutical and Agrochemical Intermediates: Its role as a chlorinating and oxidizing

agent makes it a crucial intermediate in the production of pharmaceuticals and agrochemicals.

[1][3] For instance, it is involved in the production of Amikacin, an aminoglycoside antibiotic.[2]
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Caption: Reactivity and applications of N-Chlorophthalimide in synthesis.

Handling and Storage
Handling:

Handle in accordance with good industrial hygiene and safety practices.[13]

Use personal protective equipment, including gloves, eye shields, and a dust mask (type

N95 or equivalent).[5][6][8]

Avoid dust formation and breathing in dust, vapors, mist, or gas.[13]

Ensure adequate ventilation in the work area.[13]

Wash hands thoroughly after handling.[13]
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Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

The material is sensitive to moisture and should be stored under an inert gas (nitrogen or

argon) at 2-8°C.[4][13]

Store locked up.[13]

In case of accidental exposure, follow standard first-aid measures. If inhaled, move the person

to fresh air.[13] In case of skin or eye contact, rinse thoroughly with plenty of water.[13] Seek

medical attention if irritation persists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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